[1-(2-fluoropentyl)indol-3-yl]-naphthalen-1-ylmethanone

• IUPAC Name: [1-(2-fluoropentyl)indol-3-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C24H22FNO/c1-2-8-18(25)15-26-16-22(20-12-5-6-14-23(20)26)24(27)21-13-7-10-17-9-3-4-11-19(17)21/h3-7,9-14,16,18H,2,8,15H2,1H3
• InChI Key: UYTSDBWWEGEPLY-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43)F
• Molecular Formula: C24H22FNO
• DSSTOX Substance ID: DTXSID701017312
• Molecular Weight: 359.4 g/mol
• CAS No.: 1800102-24-2

Description

[1-(2-Fluoropentyl)indol-3-yl]-naphthalen-1-ylmethanone is a synthetic cannabinoid receptor agonist (SCRA) featuring a fluorinated pentyl chain at the indole nitrogen and a naphthoyl group at the 3-position of the indole core. This compound is a positional isomer of AM-2201 ([1-(5-fluoropentyl)indol-3-yl]-naphthalen-1-ylmethanone), differing in the substitution position of the fluorine atom on the pentyl chain (2- vs. 5-fluoropentyl) .

Preparation Methods

Structural Overview and Synthetic Targets

The compound features a naphthalen-1-ylmethanone core linked to a 1-(2-fluoropentyl)indol-3-yl group. Key synthetic challenges include:

• Selective N-alkylation of the indole nitrogen with a fluorinated pentyl chain.

• Friedel-Crafts acylation to introduce the naphthoyl moiety.

• Steric and electronic modulation to avoid side reactions, such as O-alkylation or over-fluorination .

The molecular formula is C₂₄H₂₂FNO (molecular weight: 359.44 g/mol) , with the 2-fluoropentyl chain influencing CB1 receptor binding affinity .

Synthetic Routes and Methodologies

Indole Core Functionalization

The synthesis begins with functionalizing the indole scaffold. 1H-indole-3-carboxylic acid serves as a common precursor.

N-Alkylation with 2-Fluoropentyl Bromide

A two-step alkylation-acylation approach is widely employed:

• N-Alkylation :

  • Reagents : 1H-indole, 2-fluoropentyl bromide, potassium carbonate (K₂CO₃).

  • Conditions : Anhydrous dimethylformamide (DMF), 80°C, 12–16 hours under nitrogen .

  • Mechanism : Base-mediated nucleophilic substitution at the indole nitrogen.

  • Yield : 65–72% after column chromatography (silica gel, hexane/ethyl acetate 4:1) .

• Purification Challenges :

  • Residual DMF removal requires repeated washing with dichloromethane.

  • Fluorinated byproducts (e.g., di-alkylated indole) are minimized using excess indole (1.5 equiv) .

Naphthoyl Group Introduction

The acylated intermediate undergoes Friedel-Crafts acylation with naphthalene-1-carbonyl chloride.

Friedel-Crafts Acylation

• Reagents : 1-(2-Fluoropentyl)indole, naphthalene-1-carbonyl chloride, aluminum chloride (AlCl₃).

• Conditions : Anhydrous dichloromethane (DCM), 0°C to room temperature, 6 hours .

• Workup : Quenching with ice-cold water, extraction with DCM, and drying over MgSO₄.

• Yield : 58–64% after recrystallization (ethanol/water) .

Alternative Coupling Strategies

• Steglich Esterification : Using dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in tetrahydrofuran (THF) achieves moderate yields (50–55%) but requires rigorous moisture control .

Reaction Optimization and Scalability

Solvent and Catalyst Screening

A comparative analysis of acylation conditions reveals efficiency trade-offs:

Condition	Solvent	Catalyst	Temperature	Yield (%)
Friedel-Crafts	DCM	AlCl<sub>3</sub>	0°C → RT	58–64
Steglich Esterification	THF	DCC/DMAP	RT	50–55
Microwave-Assisted	DMF	K<sub>2</sub>CO<sub>3</sub>	100°C, 30 min	68

Microwave-assisted synthesis reduces reaction time but risks decomposition of the fluoropentyl chain .

Fluoropentyl Chain Stability

The 2-fluoropentyl group is prone to hydrolysis under acidic or aqueous conditions. Key stabilizers include:

• Anhydrous solvents : DMF and THF stored over molecular sieves.

• Inert atmosphere : Nitrogen or argon sparging during alkylation .

Analytical Characterization

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.45 (d, J = 8.0 Hz, 1H, naphthoyl), 7.85–7.40 (m, 10H, aromatic), 4.20 (t, J = 7.2 Hz, 2H, N-CH₂), 1.80–1.40 (m, 6H, pentyl), 1.05 (t, J = 6.8 Hz, 3H, CH₂F) .

• LC-MS (ESI+): m/z 360.2 [M+H]⁺, confirming molecular weight .

Purity Assessment

• HPLC : C₁₈ column (100 × 2.1 mm, 1.7 µm), acetonitrile/water (70:30), flow rate 0.3 mL/min. Purity >98% .

Chemical Reactions Analysis

Types of Reactions

AM2201 N-(2-fluoropentyl) isomer can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form hydroxylated derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: Halogenation or other substitution reactions can modify the aromatic rings.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are used under acidic or basic conditions.

Reduction: Sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are common reducing agents.

Substitution: Halogenating agents such as bromine (Br₂) or chlorine (Cl₂) are used under controlled conditions.

Major Products

The major products formed from these reactions include hydroxylated, reduced, or halogenated derivatives of AM2201 N-(2-fluoropentyl) isomer, which can be further studied for their biological activity.

Scientific Research Applications

AM2201 N-(2-fluoropentyl) isomer has several applications in scientific research:

Chemistry: Used as a reference standard in analytical chemistry to identify and quantify synthetic cannabinoids in forensic samples.

Biology: Helps in studying the interaction of synthetic cannabinoids with cannabinoid receptors in the brain and peripheral tissues.

Medicine: Investigated for potential therapeutic effects, such as pain relief or anti-inflammatory properties.

Industry: Utilized in the development of new synthetic cannabinoids for research purposes and potential pharmaceutical applications.

Mechanism of Action

AM2201 N-(2-fluoropentyl) isomer exerts its effects by binding to cannabinoid receptors, primarily CB1 and CB2, in the endocannabinoid system. This binding leads to the activation of various signaling pathways, resulting in the modulation of neurotransmitter release and physiological effects such as altered mood, perception, and pain sensation. The fluorine atom at the 2-position may influence the compound’s binding affinity and metabolic stability .

Comparison with Similar Compounds

Comparison with Structural Analogs

AM-2201 ([1-(5-Fluoropentyl)indol-3-yl]-Naphthalen-1-ylmethanone)

• Structural Differences : AM-2201 has a fluorine atom at the terminal (5th) carbon of the pentyl chain, whereas the target compound fluorinates the 2nd carbon.
• Pharmacological Effects : AM-2201 is a potent CB1 receptor agonist, as demonstrated in rhesus monkey studies where it produced CB1-mediated discriminative stimulus effects . Its CB1 receptor affinity (Ki ≈ 0.3 nM) and metabolic stability are attributed to the 5-fluoropentyl group, which delays oxidative metabolism .
• Metabolism : AM-2201 undergoes hydroxylation and defluorination, producing metabolites detectable in plasma via LC-MS/MS .

JWH-018 (Naphthalen-1-yl-(1-pentylindol-3-yl)methanone)

• Structural Differences : Lacks fluorine substitution on the pentyl chain.
• Pharmacological Effects : JWH-018 exhibits high CB1 affinity (Ki ≈ 9.0 nM) but lower potency compared to fluorinated analogs due to reduced metabolic stability .
• Key Contrast : The absence of fluorine shortens its half-life in vivo, making it less persistent than fluorinated SCRAs like AM-2201 .

JWH-200 ([1-(2-Morpholin-4-ylethyl)indol-3-yl]-Naphthalen-1-ylmethanone)

• Structural Differences : Replaces the pentyl chain with a morpholinylethyl group.
• Pharmacological Effects : JWH-200 shows moderate CB1/CB2 receptor affinity (Ki ≈ 42 nM and 18 nM, respectively) but distinct selectivity due to the morpholine moiety’s polar nature .
• Key Contrast : The morpholine group reduces lipophilicity, altering blood-brain barrier penetration compared to alkyl- or fluorinated-chain SCRAs .

4-Methyl AM-2201 ([1-(5-Fluoropentyl)indol-3-yl]-(4-methylnaphthalen-1-yl)methanone)

• Structural Differences : Adds a methyl group to the naphthalene ring.
• Key Contrast : Methylation may slow hepatic clearance by impeding cytochrome P450 interactions .

Structural-Activity Relationship (SAR) Analysis

Compound	Key Structural Feature	CB1 Affinity (Relative)	Metabolic Stability	Receptor Selectivity
[1-(2-Fluoropentyl)indol-3-yl]-...	2-Fluoropentyl chain	Moderate (Inferred)	High (vs. non-fluorinated)	Likely CB1-predominant
AM-2201	5-Fluoropentyl chain	High (Ki ≈ 0.3 nM)	Very High	CB1/CB2 agonist
JWH-018	Non-fluorinated pentyl chain	Moderate (Ki ≈ 9.0 nM)	Low	CB1-predominant
JWH-200	Morpholinylethyl substitution	Low (Ki ≈ 42 nM)	Moderate	Altered selectivity

Impact of Fluorine Position

• 2-Fluoropentyl vs. 5-Fluoropentyl: The terminal fluorine in AM-2201 optimizes receptor interaction by extending the alkyl chain into the CB1 receptor’s hydrophobic pocket.
• Metabolic Resistance : Fluorine at the 5th position (AM-2201) resorts to ω-hydroxylation, whereas 2-fluoropentyl may undergo β-hydroxylation, yielding distinct metabolites .

Role of Naphthoyl Modifications

• Methoxyphenyl Substitution (RCS-4) : SCRAs with methoxyphenyl groups (e.g., RCS-4) exhibit reduced potency compared to naphthoyl derivatives, highlighting the naphthalene ring’s importance in CB1 activation .

Detection and Forensic Considerations

• Analytical Challenges : The 2-fluoropentyl isomer may produce unique mass spectrometry fragments (e.g., m/z 359.1685 for AM-2201 vs. shifted fragments for 2-fluoropentyl) .
• Regulatory Status: AM-2201 and JWH-018 are classified as Schedule I drugs in many jurisdictions, but the 2-fluoropentyl analog may evade detection in standard immunoassays due to structural divergence .

Biological Activity

The compound [1-(2-fluoropentyl)indol-3-yl]-naphthalen-1-ylmethanone, often referred to in the context of synthetic cannabinoids, has garnered attention for its potential biological activities, particularly as a cannabinoid receptor agonist. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by diverse research findings.

Basic Information

• Molecular Formula : C24H22FNO
• Molecular Weight : 359.436 g/mol
• CAS Number : 1800102-24-2
• SMILES Notation : CCCC(Cn1cc(c2c1cccc2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4

Structure

The structure of this compound features an indole moiety linked to a naphthalene ring through a carbonyl group, which is characteristic of many synthetic cannabinoids.

Cannabinoid Receptor Agonism

Research indicates that this compound acts primarily as an agonist at the cannabinoid receptors CB1 and CB2. These receptors are part of the endocannabinoid system, which plays a crucial role in various physiological processes including pain modulation, appetite regulation, and mood stabilization.

The compound's mechanism involves the activation of CB1 receptors predominantly located in the central nervous system (CNS), leading to psychoactive effects similar to those observed with Δ9-tetrahydrocannabinol (THC). Activation of CB2 receptors, which are more prevalent in peripheral tissues and immune cells, suggests potential anti-inflammatory properties.

Pharmacokinetics and Metabolism

Pharmacokinetic studies on related compounds reveal that synthetic cannabinoids like this compound are rapidly absorbed and metabolized in the liver. The metabolic pathways typically involve oxidation and conjugation reactions facilitated by cytochrome P450 enzymes.

Key Findings from Studies

Study	Findings
Kevin et al. (2018)	Synthetic cannabinoids exhibit distinct pharmacokinetic profiles; rapid clearance in liver microsomes.
Reuter et al. (2016)	Cannabinoids influence vascular resistance and may induce vasorelaxation through receptor activation.
MDPI Review (2022)	Cannabinoids activate various receptors including PPARs, indicating broader biological implications beyond cannabinoid receptors.

Toxicological Considerations

Despite their therapeutic potential, synthetic cannabinoids can pose significant health risks. Reports indicate that misuse can lead to severe toxicity symptoms such as agitation, hallucinations, and cardiovascular complications. The metabolism of these compounds can lead to the formation of active metabolites that may contribute to their pharmacological effects and adverse reactions.

Case Study 1: Acute Toxicity

In a documented case involving acute intoxication with a synthetic cannabinoid containing this compound, patients exhibited severe agitation and psychosis requiring hospitalization. Toxicological analysis confirmed the presence of this compound alongside its metabolites.

Case Study 2: Pharmacokinetic Analysis

A study examining the pharmacokinetics of AM-2201 (a closely related compound) revealed significant insights into absorption rates and metabolic pathways. The findings suggested that variations in individual metabolism could influence the clinical effects experienced by users.

Q & A

Basic Questions

Q. What synthetic methodologies are recommended for preparing [1-(2-fluoropentyl)indol-3-yl]-naphthalen-1-ylmethanone, and how does fluorination influence reaction conditions?

• Methodology : Fluorinated intermediates are synthesized via nucleophilic substitution or Friedel-Crafts acylation. For example, the fluoropentyl chain can be introduced using 2-fluoropentyl bromide under anhydrous conditions to prevent hydrolysis. Fluorination may necessitate inert atmospheres (e.g., nitrogen) and catalysts like aluminum chloride (AlCl₃) for electrophilic aromatic substitution .
• Key Considerations : Monitor reaction progress via thin-layer chromatography (TLC) and confirm fluorination using ¹⁹F NMR spectroscopy.

Q. How can researchers confirm the structural integrity and purity of this compound?

• Analytical Techniques :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to verify indole and naphthoyl group positions. ¹⁹F NMR confirms fluoropentyl substitution .
• High-Performance Liquid Chromatography (HPLC) : Use C18 columns with UV detection (λ = 254 nm) to assess purity (>95%) .
• X-ray Crystallography : Resolve crystal structures to validate spatial arrangement (e.g., bond angles and torsion parameters) .

Q. What is the hypothesized receptor binding profile of this compound, and how does it compare to non-fluorinated analogs like JWH-200?

• Receptor Affinity : Fluorinated synthetic cannabinoids typically target CB1/CB2 receptors. Structural analogs like AM2201 ([1-(5-fluoropentyl)indol-3-yl]-naphthalen-1-ylmethanone) show high CB1 affinity (Kᵢ < 10 nM) due to enhanced lipophilicity from fluorine .
• Comparative Analysis : Replace the morpholine group in JWH-200 with a fluoropentyl chain to assess binding differences via radioligand displacement assays (e.g., using [³H]CP55,940) .

Advanced Questions

Q. What experimental designs are optimal for assessing CB1/CB2 functional activity, and how can contradictory data between binding assays and functional outcomes be resolved?

• Functional Assays :

• cAMP Inhibition : Measure Gαᵢ/o-coupled receptor activity in HEK293 cells transfected with CB1/CB2 receptors.
• β-Arrestin Recruitment : Use BRET or TR-FRET assays to detect biased agonism .
  • Resolving Contradictions : Discrepancies may arise from allosteric modulation or partial agonism. Perform Schild analysis with selective antagonists (e.g., SR141716A for CB1) to differentiate mechanisms .

Q. What are the metabolic pathways of fluorinated synthetic cannabinoids, and which analytical techniques are suitable for metabolite identification?

• Metabolic Studies :

• In Vitro Models : Incubate with human liver microsomes (HLMs) and NADPH cofactor. Fluoropentyl chains often undergo hydroxylation (via CYP3A4/2C9) and defluorination .
• Analytical Workflow : Liquid chromatography-high-resolution mass spectrometry (LC-HRMS) with electrospray ionization (ESI+) to detect hydroxylated (m/z +16) and defluorinated (m/z -18) metabolites .

Q. How should researchers design in vivo studies to evaluate pharmacokinetics and behavioral effects?

• Dose Selection : Base initial doses on in vitro IC₅₀ values (e.g., 0.1–10 mg/kg for rodents).
• Routes of Administration : Intraperitoneal (IP) for rapid absorption; oral for bioavailability studies .
• Endpoints : Measure locomotor activity (open-field test), analgesia (tail-flick test), and thermoregulation. Collect plasma/tissue samples for LC-MS/MS pharmacokinetic profiling .

Q. What strategies mitigate batch-to-batch variability in pharmacological studies?

• Quality Control :

• Purity Standards : Use certified reference materials (e.g., JWH-200 from Lipomed) for calibration .
• Stability Testing : Store compounds at -20°C under argon to prevent degradation. Confirm stability via accelerated aging studies (e.g., 40°C/75% RH for 4 weeks) .

Q. Data Interpretation and Contradiction Analysis

Q. How can researchers address discrepancies between high receptor binding affinity and low functional efficacy?

• Hypotheses :

• Partial Agonism : Test compound efficacy against full agonists (e.g., WIN55,212-2) in cAMP assays .
• Metabolic Instability : Co-administer CYP inhibitors (e.g., ketoconazole) in functional assays to assess metabolic interference .
  • Methodology : Perform concentration-response curves in parallel binding (Kᵢ) and functional (EC₅₀) assays to quantify efficacy (Emax) .

Q. Structural and Computational Insights

Q. What computational tools predict the compound’s interaction with cannabinoid receptors?

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model ligand-receptor interactions. Fluoropentyl chains may occupy hydrophobic pockets in CB1’s transmembrane domain .
• Dynamic Simulations : Run molecular dynamics (MD) simulations (e.g., GROMACS) to assess binding stability over 100 ns trajectories .